![molecular formula C6H3Cl2F3N2 B2376190 4,6-Dichloro-2-(2,2,2-trifluoroethyl)pyrimidine CAS No. 1465571-87-2](/img/structure/B2376190.png)
4,6-Dichloro-2-(2,2,2-trifluoroethyl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4,6-Dichloro-2-(2,2,2-trifluoroethyl)pyrimidine is a chemical compound with the molecular formula C6H3Cl2F3N2 . It has a molecular weight of 231 . This compound is often used in chemical research and development .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The 4 and 6 positions of the ring are substituted with chlorine atoms, and the 2 position is substituted with a 2,2,2-trifluoroethyl group .Physical And Chemical Properties Analysis
This compound is a powder with a melting point of 44-45°C . It has a density of 1.5±0.1 g/cm3, a boiling point of 256.5±40.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C .Scientific Research Applications
Nonlinear Optical Material
4,6-Dichloro-2-(methylsulfonyl)pyrimidine (DCMSP), synthesized from 4,6-dichloro-2-(methylthio)pyrimidine, exhibits potential as a third-order nonlinear optical material. Spectroscopic studies and density functional theory (DFT) calculations have been employed to understand its linear and nonlinear optical behavior. Its suitability for nonlinear optical devices like optical limiting and optical switching has been confirmed through studies of its linear refractive index and nonlinear optical susceptibility (Murthy et al., 2019).
Synthesis of Bioactive Compounds
4,6-Disubstituted-2-(4-morpholinyl)pyrimidines, an important class of bioactive compounds, have been synthesized from 4,6-dichloro-2-(4-morpholinyl)pyrimidine using palladium-catalyzed cross-coupling reactions. This method enables the synthesis of a variety of non-symmetrical pyrimidines functionalized at C-4 and C-6 positions, highlighting the compound's versatility in creating bioactive molecules (Martínez et al., 2012).
Anticancer Drug Intermediate
2,4-Dichloro-6-(3-nitrophenoxy) pyrimidine, an intermediate in small molecule anticancer drugs, has been synthesized starting from 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine. This highlights the role of this compound in the synthesis of significant intermediates for anticancer medications (Zhou et al., 2019).
Chemoselective Reactions
Chemoselective SNAr reactions of 4,6-dichloro-2-(methylsulfonyl)pyrimidine with amines have been described, showcasing its utility in selective synthetic processes. This study offers insights into the compound's selectivity in reactions with various amines, contributing to synthetic chemistry applications (Baiazitov et al., 2013).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye damage, and may have specific target organ toxicity . Therefore, it’s important to handle this compound with appropriate safety measures, including wearing personal protective equipment and ensuring adequate ventilation .
Properties
IUPAC Name |
4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3Cl2F3N2/c7-3-1-4(8)13-5(12-3)2-6(9,10)11/h1H,2H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQADUTZVZPSGIY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(N=C1Cl)CC(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Cl2F3N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.00 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1465571-87-2 |
Source
|
Record name | 4,6-dichloro-2-(2,2,2-trifluoroethyl)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.